(S)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2S)-2-aminopropanoyl]-ethylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-3-21(17(22)14(2)19)16-10-7-11-20(12-16)18(23)24-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,19H2,1-2H3/t14-,16-/m0/s1
• InChI Key: QWPYQXKKZHBOJI-HOCLYGCPSA-N
• Canonical SMILES: CCN(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

(S)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine-based building block of significant interest in medicinal chemistry and drug discovery. This compound features a stereochemically defined structure that makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting proteases. Its structure is related to key scaffolds used in the development of inhibitors for the Hepatitis C Virus (HCV) NS3/4A protease , a crucial target for antiviral therapeutics. The incorporation of both (S)-alanine and (S)-piperidine derivatives provides a rigid, chiral framework that can be essential for specific binding to enzymatic active sites. Researchers utilize this compound to explore structure-activity relationships (SAR), to develop novel antiviral agents, and to create potential therapeutics for other diseases where protease activity is pathological. As a high-purity chemical, it enables precise and reproducible synthetic outcomes in laboratory settings. This product is intended for research and development purposes by trained professionals only. It is not intended for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound (S)-3-[((S)-2-amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known by its CAS number 1354029-28-9, is a derivative of piperidine with potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on available research and data.

• Molecular Formula: C18H27N3O3
• Molar Mass: 333.42528 g/mol
• CAS Number: 1354029-28-9
• Synonyms: Benzyl 3-((S)-2-amino-N-ethylpropanamido)piperidine-1-carboxylate

Antimicrobial Activity

Research on related compounds has indicated potential antimicrobial properties. For instance, certain piperidine derivatives have demonstrated efficacy against various bacterial strains, suggesting that (S)-3-[((S)-2-amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester may possess similar activities.

Anticancer Properties

Studies involving structurally similar compounds have shown cytotoxic effects on cancer cell lines. For example:

• Cytotoxicity Assays: Compounds with similar piperidine structures exhibited IC50 values in the micromolar range against various cancer cell lines, indicating a potential for inducing apoptosis in malignant cells.

Study 1: Cytotoxic Effects on Cancer Cell Lines

A study investigated the biological activity of piperidine derivatives, revealing that certain modifications led to enhanced cytotoxicity against breast and colon cancer cell lines. The results suggested that the introduction of amino acid side chains could significantly improve the anticancer activity of these compounds.

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7 (breast)	15
Compound B	HT-29 (colon)	20
(S)-3-[((S)-2-amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester	TBD	TBD

Study 2: Antimicrobial Activity

Another research effort explored the antimicrobial properties of piperidine derivatives against Gram-positive and Gram-negative bacteria. The findings indicated that modifications at the carboxylic acid position could enhance antibacterial efficacy.

Bacteria	Minimum Inhibitory Concentration (MIC)
E. coli	TBD
S. aureus	TBD
P. aeruginosa	TBD

Comparison with Similar Compounds

Modifications in the Central Heterocyclic Ring

• (S)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Structural Difference: Replaces the piperidine ring (6-membered) with a pyrrolidine (5-membered ring). Pyrrolidines are often associated with improved metabolic stability compared to piperidines .

Variations in the Acyl Group

• 3-{[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1354024-72-8) Structural Difference: Substitutes the propionyl group with a 3-methyl-butyryl chain. This modification may influence pharmacokinetic properties like bioavailability .
• [1-((S)-2-Amino-propionyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester (CAS: 919108-51-3) Structural Difference: Replaces the ethyl-amino linker with a methyl-carbamic acid group.

Substituent Modifications on the Amino Group

• (S)-3-[Cyclopropyl-(2-hydroxy-ethyl)-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1823396-40-2) Structural Difference: Incorporates a cyclopropyl and 2-hydroxy-ethyl group instead of ethyl-amino. Implications: The hydroxyl group enhances hydrophilicity, improving solubility, while the cyclopropane ring may confer rigidity, stabilizing specific conformations for receptor interactions .
• (S)-3-[(2-Amino-ethyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS: 1353972-73-2) Structural Difference: Uses an isopropyl-amino group instead of ethyl-amino.

Comparative Analysis Table

Compound Name (CAS)	Molecular Formula	Key Structural Features	Potential Biological Implications
Target Compound (1353943-98-2)	C₁₉H₂₉N₃O₃	Piperidine, (S)-ethyl-amino-propionyl, benzyl ester	Balanced lipophilicity; stereospecific interactions
Pyrrolidine Analog	C₁₈H₂₆N₃O₃	Pyrrolidine ring, isopropyl-amino	Enhanced metabolic stability; reduced ring flexibility
Butyryl-Modified Analog (1354024-72-8)	C₂₀H₃₁N₃O₃	3-methyl-butyryl chain	Increased lipophilicity; altered bioavailability
Cyclopropyl-Hydroxyethyl Analog (1823396-40-2)	C₁₈H₂₆N₂O₃	Cyclopropyl, 2-hydroxy-ethyl	Improved solubility; conformational rigidity
Isopropyl-Amino Analog (1353972-73-2)	C₁₈H₂₈N₃O₃	Isopropyl-amino group	Steric hindrance; reduced off-target binding

Research Findings and Implications

• Synthetic Efficiency : Analogous piperidine derivatives are synthesized via high-yield acylation reactions (~80–95%), suggesting the target compound’s synthesis is similarly efficient .
• Structural-Activity Relationships (SAR) :
  • Lipophilicity : Extending the acyl chain (e.g., butyryl) increases logP, which correlates with enhanced blood-brain barrier penetration but may reduce solubility .
  • Stereochemistry : The (S)-configuration in the target compound is critical for chiral recognition, as mirrored in bioactive peptides and enzyme substrates .
  • Hydrogen Bonding : Hydroxyl groups (e.g., in the cyclopropyl-hydroxyethyl analog) improve solubility and target engagement via polar interactions .
• Activity Cliffs: Despite structural similarities, minor changes (e.g., ethyl → isopropyl) can lead to significant differences in activity, underscoring the need for empirical validation .

Preparation Methods

Cbz Protection of Piperidine

The benzyl ester at position 1 is typically introduced via carbobenzyloxy (Cbz) protection. In a representative protocol, piperidine is treated with benzyl chloroformate in dichloromethane (DCM) under basic conditions (e.g., triethylamine), yielding piperidine-1-carboxylic acid benzyl ester in >85% yield. Alternative methods employ trifluoroacetic acid (TFA) -mediated deprotection of tert-butoxycarbonyl (Boc)-protected intermediates, as demonstrated in the synthesis of 4-hydrazino-piperidine-1-carboxylate.

Reaction Conditions:

• Reagent: Benzyl chloroformate (1.2 eq)

• Base: Triethylamine (2.5 eq)

• Solvent: DCM, 0°C to room temperature

• Yield: 88–92%

Functionalization at Position 3: Ethyl-Amino Group Installation

Reductive Amination Strategies

Reductive amination of ketopiperidine derivatives with ethylamine offers a direct route to 3-ethylamino-piperidine. For example, Jiang et al. reported ruthenium-catalyzed double reductive amination of glutaric dialdehyde with aryl amines, achieving >90% diastereoselectivity for trans-products. Applied to piperidine, this method could involve:

• Oxidation of piperidine to δ-valerolactam.

• Condensation with ethylamine under hydrogenation conditions.

Key Data:

• Catalyst: RuCl3 (5 mol%)

• Reductant: H2 (50 psi)

• Solvent: MeOH/H2O (4:1)

• Yield: 78%

Nucleophilic Substitution

Alternatively, nucleophilic displacement of a 3-mesyloxy or 3-bromo-piperidine derivative with ethylamine provides the ethylamino group. Patent CN103373953A details the use of methanesulfonyl chloride to activate position 3 of N-Cbz-piperidine, followed by ethylamine substitution at 70°C.

Reaction Conditions:

• Substrate: 3-Mesyloxy-piperidine-1-carboxylate

• Nucleophile: Ethylamine (3 eq)

• Solvent: Ethyl acetate

• Yield: 82%

Stereochemical Control in Piperidine Functionalization

Organocatalyzed Aza-Michael Reactions

The PMC review highlights quinoline-organocatalyzed intramolecular aza-Michael reactions (IMAMR) for enantioselective piperidine synthesis. Using a chiral quinoline catalyst and TFA co-catalyst, Pozo et al. achieved 2,5-disubstituted piperidines with 94% enantiomeric excess (ee). Adapting this to 3-ethylamino-piperidine would require a δ,ε-unsaturated carbonyl precursor for 6-endo-trig cyclization.

Optimized Parameters:

• Catalyst: (S)-Quinoline derivative (10 mol%)

• Co-catalyst: TFA (20 mol%)

• Solvent: Toluene, -20°C

• ee: 94%

Dynamic Kinetic Resolution (DKR)

Racemization of chiral intermediates under basic conditions, as described in WO2016008285A1, enables recycling of undesired enantiomers. Heating (R)-3-ethylamino-piperidine with KOH at 180°C for 15 hours induced racemization, allowing isolation of the (S)-enantiomer via chiral chromatography.

Racemization Conditions:

• Base: KOH (2.5 eq)

• Temperature: 180°C

• Time: 15 hours

• Result: 98% racemization efficiency

Acylation with (S)-2-Aminopropionic Acid

Carbodiimide-Mediated Coupling

The ethylamino group is acylated with N-protected L-alanine using HATU or EDCl/HOBt coupling reagents. Patent CN103373953A exemplifies this with Cbz-protected alanine, yielding the acylated product after deprotection.

Representative Protocol:

• Carboxylic Acid: N-Boc-L-alanine (1.1 eq)

• Coupling Agent: HATU (1.5 eq)

• Base: DIPEA (3 eq)

• Solvent: DMF, 0°C to room temperature

• Yield: 85%

Preservation of Stereochemistry

Microwave-assisted Leuckart reactions (Scheme 45B in) minimize epimerization during acylation. Rao et al. reported <2% racemization using microwave heating at 100°C for 10 minutes.

Critical Parameters:

• Temperature: 100°C

• Time: 10 minutes

• Racemization: <2%

Global Deprotection and Final Isolation

Hydrogenolytic Cbz Removal

Palladium-catalyzed hydrogenolysis cleaves the benzyl ester, yielding the free piperidine carboxylic acid. However, for the target compound, the Cbz group is retained, requiring selective deprotection of other groups (e.g., Boc on alanine).

Conditions:

• Catalyst: Pd/C (10 wt%)

• H2 Pressure: 1 atm

• Solvent: MeOH

• Yield: 95%

Crystallization and Chiral Purity

Final purification via recrystallization from MTBE/hexane mixtures enhances enantiomeric purity, as demonstrated in the isolation of (R)-1-N-hydroxy-3-Cbz-piperidine.

Recrystallization Data:

• Solvent: MTBE/hexane (1:3)

• Purity: >99% ee

• Recovery: 70%

Q & A

Basic: What are the recommended synthetic routes for (S)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester?

Methodological Answer:
The synthesis typically involves three key steps:

Benzyl ester formation : React the piperidine-1-carboxylic acid precursor with benzyl chloride or benzyl alcohol derivatives. For example, benzylation using chlorinated sulfoxide (e.g., SOCl₂) with benzyl alcohol can yield the ester (similar to L-tyrosine benzyl ester synthesis) .

Amide coupling : Introduce the (S)-2-amino-propionyl-ethyl-amino moiety via carbodiimide-mediated coupling (e.g., DCC or EDC with HOBt) to the piperidine ring.

Stereochemical control : Use chiral catalysts or enantioselective conditions to ensure (S,S)-configuration, verified by chiral HPLC or polarimetry.
Purification often employs column chromatography or recrystallization, followed by characterization via $^1$H/$^13$C NMR and LC-MS .

Basic: How can researchers characterize the purity and stereochemical integrity of this compound?

Methodological Answer:

• Spectroscopic Analysis :
  • NMR : $^1$H NMR (DMSO-d₆ or CDCl₃) confirms the benzyl ester (δ ~5.1–5.3 ppm for CH₂Ph) and piperidine protons (δ ~1.5–3.5 ppm). $^13$C NMR verifies carbonyl groups (ester: ~170 ppm; amide: ~165 ppm) .
  • Mass Spectrometry : ESI-MS or HRMS validates molecular weight (e.g., [M+H]⁺ ion).
• Chromatography :
  • HPLC : Reverse-phase C18 columns (e.g., 70:30 acetonitrile/water) assess purity. Chiral columns (e.g., Chiralpak AD-H) resolve stereoisomers .
• Polarimetry : Specific rotation ([α]$_D$) confirms enantiomeric excess (e.g., +15° to +25° for (S,S)-configuration) .

Basic: What are the key considerations for safe handling and storage of this compound?

Methodological Answer:

• Handling : Use PPE (nitrile gloves, lab coat, safety goggles) to avoid skin/eye contact. Work in a fume hood due to potential respiratory irritation .
• Storage : Keep in sealed, light-resistant containers under inert gas (N₂/Ar) at 2–8°C. Avoid moisture to prevent ester hydrolysis .
• Waste Disposal : Classify as hazardous organic waste. Incinerate via certified facilities to avoid environmental release .

Advanced: How can reaction conditions be optimized for introducing the benzyl ester group while minimizing racemization?

Methodological Answer:

• Low-Temperature Esterification : Perform benzylation at 0–5°C using DIPEA as a base to suppress racemization .
• Catalyst Screening : Test Pd/C or peptide coupling agents (e.g., HATU) for efficiency. Evidence shows Pd(OAc)₂ in THF improves yield in similar esterifications .
• Solvent Selection : Use anhydrous DMF or DCM to avoid side reactions. Polar aprotic solvents enhance reagent solubility .
• Monitoring : Track racemization via chiral HPLC at intermediate stages .

Advanced: What analytical strategies can resolve and quantify stereoisomeric impurities in this compound?

Methodological Answer:

• Chiral Chromatography : Use a Chiralcel OD-H column with hexane/isopropanol (85:15) to separate (S,S)- and (R,R)-isomers. Adjust flow rate (0.8–1.2 mL/min) for optimal resolution .
• Dynamic NMR : Analyze diastereotopic protons (e.g., ethyl-amino group) at variable temperatures (25–40°C) to detect epimerization .
• Circular Dichroism (CD) : Compare CD spectra with authentic standards to identify stereochemical deviations .

Advanced: How does the mobility of the peptide-resin matrix influence the efficiency of benzyl ester cleavage during solid-phase synthesis?

Methodological Answer:

• Resin Swelling : Pre-swell the resin in DCM or DMF (4–6 hours) to enhance Pd(OAc)₂ catalyst penetration into the matrix .
• Peptide Flexibility : Use longer linkers (e.g., PEG-based) to improve chain mobility, exposing the benzyl ester bond for hydrogenolytic cleavage.
• Hydrogen Source : Compare H₂ gas vs. ammonium formate for transfer hydrogenation. H₂ gas at 50 psi achieves >90% cleavage efficiency in similar systems .

Advanced: What methodologies are effective in analyzing contradictory stability data reported for benzyl ester derivatives?

Methodological Answer:

• Accelerated Stability Studies : Incubate samples under stress conditions (e.g., 40°C/75% RH, acidic/basic buffers) for 7–14 days. Monitor degradation via HPLC to identify hydrolysis products .
• Kinetic Modeling : Use Arrhenius plots to extrapolate shelf-life from accelerated data. For example, calculate activation energy (Eₐ) for ester hydrolysis .
• Comparative Spectroscopy : Analyze FT-IR or Raman spectra to detect crystallinity changes impacting stability .